N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H15ClN2O4/c1-22-12-4-3-5-13(23-2)14(12)16(21)19-9-6-7-11(17)10(8-9)15(18)20/h3-8H,1-2H3,(H2,18,20)(H,19,21)
• InChI Key: WSCTYCHVFNTODS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=C(C=C2)Cl)C(=O)N
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a carbamoyl group, a chlorophenyl group, and a dimethoxybenzamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide typically involves the reaction of 3-carbamoyl-4-chlorophenylboronic acid with 2,6-dimethoxybenzoyl chloride under specific conditions. The reaction is usually carried out in the presence of a base such as triethylamine and a catalyst like palladium on carbon. The reaction mixture is heated to a specific temperature to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to influence cellular signaling and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-(3-carbamoyl-4-chlorophenyl)-3,4-dichlorobenzamide
• N-(3-carbamoyl-4-chlorophenyl)-2-fluoro-5-nitrobenzamide
• 3-carbamoyl-4-chlorophenylboronic acid

Uniqueness

N-(3-carbamoyl-4-chlorophenyl)-2,6-dimethoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its dimethoxybenzamide moiety differentiates it from other similar compounds, potentially leading to unique interactions with molecular targets and distinct applications in research and industry .